![molecular formula C9H16Cl2N4O B6190352 (2S)-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}pyrrolidine dihydrochloride CAS No. 2648895-82-1](/img/no-structure.png)
(2S)-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}pyrrolidine dihydrochloride
Description
The compound “(2S)-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}pyrrolidine dihydrochloride” is a complex organic molecule that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms . Compounds containing these types of rings often have biological activity .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of amines with other organic compounds to form the triazole ring . The pyrrolidine ring can be formed through a variety of methods, including the reaction of amines with ketones or aldehydes .Molecular Structure Analysis
The molecular structure of this compound would be expected to be fairly rigid due to the presence of the rings. The triazole ring is aromatic and can participate in pi stacking interactions, which could be important in its interactions with other molecules .Chemical Reactions Analysis
Triazoles can undergo a variety of reactions, including nucleophilic substitutions and reductions . Pyrrolidines can also undergo a variety of reactions, including oxidations and reductions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be influenced by the presence of the triazole and pyrrolidine rings. For example, it would be expected to have a relatively high melting point due to the presence of the aromatic ring .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}pyrrolidine dihydrochloride involves the reaction of 2-pyrrolidinone with 2-(2-aminoethyl)-5-nitro-1,3,4-thiadiazole to form the intermediate compound, which is then reacted with 2-chloroacetyl chloride to form the final product.", "Starting Materials": [ "2-pyrrolidinone", "2-(2-aminoethyl)-5-nitro-1,3,4-thiadiazole", "2-chloroacetyl chloride", "dihydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-pyrrolidinone in water and add sodium hydroxide to adjust the pH to 8-9.", "Step 2: Add 2-(2-aminoethyl)-5-nitro-1,3,4-thiadiazole to the solution and stir for 2-3 hours at room temperature.", "Step 3: Add 2-chloroacetyl chloride to the reaction mixture and stir for an additional 2-3 hours at room temperature.", "Step 4: Acidify the reaction mixture with dilute hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure and recrystallize the product from ethanol to obtain (2S)-2-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}pyrrolidine dihydrochloride." ] } | |
CAS No. |
2648895-82-1 |
Molecular Formula |
C9H16Cl2N4O |
Molecular Weight |
267.15 g/mol |
IUPAC Name |
3-[(2S)-pyrrolidin-2-yl]-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine;dihydrochloride |
InChI |
InChI=1S/C9H14N4O.2ClH/c1-2-7(10-3-1)9-12-11-8-6-14-5-4-13(8)9;;/h7,10H,1-6H2;2*1H/t7-;;/m0../s1 |
InChI Key |
IRRHVDFSYBZMLK-KLXURFKVSA-N |
Isomeric SMILES |
C1C[C@H](NC1)C2=NN=C3N2CCOC3.Cl.Cl |
Canonical SMILES |
C1CC(NC1)C2=NN=C3N2CCOC3.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
